Cas no 22020-28-6 (Butyl 3-(3,4-dihydroxyphenyl)acrylate)

• Product Name: Butyl 3-(3,4-dihydroxyphenyl)acrylate
• CAS No: 22020-28-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 1032347
• PubChem ID: 9991705
• Update Time: 2025-05-19

Butyl 3-(3,4-dihydroxyphenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• Butyl 3-(3,4-dihydroxyphenyl)acrylate
• butyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• (E)-butyl 3-(3,4-dihydroxyphenyl)acrylate
• AK122701
• butyl (E)-3-(3,4-dihydroxyphenyl)acrylate
• Butyl 1-(3',4'-Dihydroxyphenyl)Propenate
• Butyl Caffeate
• Butyl-3-(3,4-dihydroxyphenyl)prop-2-enoate
• caffeic acid butyl ester
• caffeic acid n-butyl ester
• CHEMBL29489
• n-butyl caffeate
• n-butyl-caffeate
• SureCN1879822
• 22020-28-6
• 136944-10-0
• E-Caffeic acid n-butyl ester
• BDBM50276912
• DTXSID20433816
• BUTYL 3-(3,4-DIHYDROXYPHENYL)PROP-2-ENOATE
• SCHEMBL1879822
• DBBCBZIFZYILRL-FNORWQNLSA-N
• Butyl3-(3,4-dihydroxyphenyl)acrylate
• Butyl 1-(3'''',4''''-Dihydroxyphenyl)Propenate

• Inchi： 1S/C13H16O4/c1-2-3-8-17-13(16)7-5-10-4-6-11(14)12(15)9-10/h4-7,9,14-15H,2-3,8H2,1H3/b7-5+
• InChI Key： DBBCBZIFZYILRL-FNORWQNLSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)CCCC

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76
• LogP: 2.45430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on Butyl 3-(3,4-dihydroxyphenyl)acrylate

Comprehensive Overview of Butyl 3-(3,4-dihydroxyphenyl)acrylate (CAS No. 22020-28-6)

Butyl 3-(3,4-dihydroxyphenyl)acrylate, identified by its CAS No. 22020-28-6, is a bioactive phenolic ester derivative gaining attention in cosmetic, pharmaceutical, and nutraceutical research. This compound, structurally related to caffeic acid esters, exhibits potent antioxidant and anti-inflammatory properties, aligning with modern consumer demand for natural and sustainable bioactive ingredients. Its molecular structure features a butyl ester group linked to a 3,4-dihydroxyphenyl (catechol) moiety, a configuration known for enhancing bioavailability and stability in formulations.

In recent years, the surge in interest for skin-protective agents and anti-aging compounds has propelled research into Butyl 3-(3,4-dihydroxyphenyl)acrylate. Studies highlight its ability to scavenge free radicals, inhibit melanogenesis, and protect against UV-induced oxidative stress—addressing key concerns like hyperpigmentation and photoaging. These attributes make it a promising candidate for cosmeceutical applications, particularly in serums and sunscreens. Notably, its compatibility with green chemistry principles (e.g., plant-based synthesis) resonates with the growing preference for eco-friendly ingredients.

From a biochemical perspective, the compound’s catechol group enables metal chelation and enzyme modulation, mechanisms relevant to neuroprotection and metabolic health. Emerging research explores its potential in managing oxidative stress-linked conditions, a trending topic in functional food and dietary supplement markets. Analytical techniques such as HPLC-MS and NMR confirm its purity and stability, critical for industrial standardization.

Innovative delivery systems, including nanocarriers and liposomal encapsulation, are being investigated to enhance the bioavailability of Butyl 3-(3,4-dihydroxyphenyl)acrylate. Such advancements address frequent user queries about “how to improve ingredient absorption” or “best stabilizers for phenolic compounds”. Regulatory assessments confirm its safety profile under current guidelines, though concentration thresholds vary by application—a detail often searched by formulators.

The compound’s versatility extends to hair care, where it mitigates oxidative damage from pollutants—a concern amplified by urban living trends. Patents disclose synergistic blends with vitamin E or ferulic acid, reflecting industry efforts to optimize efficacy. Environmental persistence studies, another hot topic, suggest biodegradable degradation pathways, supporting its sustainability claims.

In summary, Butyl 3-(3,4-dihydroxyphenyl)acrylate (CAS 22020-28-6) represents a multifaceted ingredient bridging scientific rigor and market needs. Its dual role as a cosmetic active and health-promoting agent positions it at the intersection of beauty and wellness—a sector projected to grow exponentially. Future research may explore its synergistic effects with probiotics or adaptogens, further expanding its commercial potential.